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Compound of Interest

Compound Name: (Rac)-CPI-203

Cat. No.: B3028415 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment.

This document provides essential safety and logistical information for the proper disposal of

(Rac)-CPI-203, a potent BET bromodomain inhibitor. Adherence to these procedural guidelines

is critical for minimizing environmental impact and maintaining workplace safety.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of (Rac)-CPI-203 is the first

step in ensuring its safe handling and disposal. This data, summarized in the table below, has

been compiled from various chemical suppliers.
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Property Value

Chemical Name

(6S)-4-(4-chlorophenyl)-2,3,9-trimethyl-6H-

thieno[3,2-f][1][2][3]triazolo[4,3-a][1]

[3]diazepine-6-acetamide

CAS Number 1446144-04-2

Molecular Formula C₁₉H₁₈ClN₅OS

Molecular Weight 399.9 g/mol

Appearance Solid

Solubility
Soluble in DMSO and ethanol. Insoluble in

water.

Storage Store at -20°C.

Disposal Procedures
While a specific, universally mandated disposal protocol for (Rac)-CPI-203 is not available,

general principles for the disposal of research-grade chemical waste must be strictly followed.

The Safety Data Sheet (SDS) for similar BET bromodomain inhibitors advises disposing of the

substance in accordance with prevailing country, federal, state, and local regulations[2]. It is

crucial to consult your institution's Environmental Health and Safety (EHS) department for

specific guidance.

Step-by-Step Disposal Workflow:

Waste Identification and Segregation:

Unused or expired (Rac)-CPI-203 solid waste should be collected in a clearly labeled,

sealed container designated for chemical waste.

Solutions of (Rac)-CPI-203, typically in solvents like DMSO or ethanol, should be collected

in a separate, compatible, and clearly labeled waste container for flammable liquids or

organic solvent waste.
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Contaminated materials, such as pipette tips, gloves, and empty vials, should be collected

in a designated solid chemical waste container.

Waste Storage:

All waste containers must be kept closed except when adding waste.

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Follow your institution's guidelines for the maximum accumulation time for hazardous

waste.

Waste Pickup and Disposal:

Contact your institution's EHS department to schedule a pickup for the chemical waste.

Ensure all containers are properly labeled with the chemical name, concentration (if in

solution), and any associated hazards.

Do not dispose of (Rac)-CPI-203 down the drain or in regular trash.

Experimental Protocols
The safe disposal of (Rac)-CPI-203 is an extension of its safe handling during experimentation.

While specific disposal experiments are not applicable, the following general laboratory

practices are essential:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves, when handling (Rac)-CPI-203 and its

waste.

Ventilation: Handle the compound and its solutions in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation exposure.

Spill Management: In the event of a spill, follow your laboratory's established spill cleanup

procedures. Absorb the spill with an inert material, collect the contaminated material in a

sealed container, and dispose of it as hazardous chemical waste.
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of (Rac)-CPI-203.

Step 1: Waste Identification & Segregation

Step 2: Waste Collection

Step 3: Storage & Pickup

Step 4: Final Disposal

Unused/Expired Solid (Rac)-CPI-203

Labeled Solid Chemical Waste Container

Solutions of (Rac)-CPI-203 (in DMSO/Ethanol)

Labeled Flammable Liquid/Organic Solvent Waste Container

Contaminated Materials (Gloves, Vials, etc.)

Store in Designated Secure Area

Schedule EHS Waste Pickup

Proper Disposal by Authorized Personnel

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of (Rac)-CPI-203.

By adhering to these guidelines, researchers can ensure the safe and responsible disposal of

(Rac)-CPI-203, contributing to a culture of safety and environmental stewardship within the

scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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